Cas no 18693-31-7 (Aurantioskyrin)

• Product Name: Aurantioskyrin
• CAS No: 18693-31-7
• MF: C₃₀H₁₈O₁₁
• MW: 554.457329273224
• CID: 2015865
• PubChem ID: 5380064
• Update Time: 2025-04-21

Aurantioskyrin Chemical and Physical Properties

Names and Identifiers

• Aurantioskyrin
• 1,4,5,7-tetrahydroxy-2-methyl-8-(2,4,5-trihydroxy-7-methyl-9,10-dioxoanthracen-1-yl)anthracene-9,10-dione
• 2,2',4,4',5,5',8-Heptahydroxy-7,7'-dimethyl[1,1'-bianthracene]-9,9',10,10'-tetrone
• [1,1'-Bianthracene]-9,9',10,10'-tetrone, 2,2',4,4',5,5',8-heptahydroxy-7,7'-dimethyl-
• KCTDFZBYXBNTSP-UHFFFAOYSA-N
• DTXCID0094445
• DTXSID30171954
• 18693-31-7

• Inchi： 1S/C30H18O11/c1-8-3-10-17(11(31)4-8)28(39)20-15(35)6-13(33)18(23(20)27(10)38)19-14(34)7-16(36)21-24(19)30(41)25-22(29(21)40)12(32)5-9(2)26(25)37/h3-7,31-37H,1-2H3
• InChI Key： KCTDFZBYXBNTSP-UHFFFAOYSA-N
• SMILES： CC1C=C2C(C(C3C(C2=O)=C(C2C4=C(C(C5C(C4=O)=C(O)C(C)=CC=5O)=O)C(O)=CC=2O)C(O)=CC=3O)=O)=C(O)C=1

Computed Properties

• Exact Mass: 554.084911
• Monoisotopic Mass: 554.084911
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 41
• Rotatable Bond Count: 1
• Complexity: 1120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 210
• XLogP3: 5.3

Experimental Properties

• Density: 1.757
• Boiling Point: 1007.6°C at 760 mmHg
• Flash Point: 576.9°C
• Refractive Index: 1.829

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones